Cas no 774225-51-3 (Carbamic acid,(1-cyanopentyl)-, 1,1-dimethylethyl ester (9CI))

Carbamic acid,(1-cyanopentyl)-, 1,1-dimethylethyl ester (9CI) structure
774225-51-3 structure
Product Name:Carbamic acid,(1-cyanopentyl)-, 1,1-dimethylethyl ester (9CI)
CAS No:774225-51-3
MF:C11H20N2O2
MW:212.288702964783
CID:552407
Update Time:2024-01-30

Carbamic acid,(1-cyanopentyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,(1-cyanopentyl)-, 1,1-dimethylethyl ester (9CI)
    • Carbamic acid, (1-cyanopentyl)-, 1,1-dimethylethyl ester (9CI)
    • Inchi: 1S/C11H20N2O2/c1-5-6-7-9(8-12)13-10(14)15-11(2,3)4/h9H,5-7H2,1-4H3,(H,13,14)
    • InChI Key: PHAKPKRDXZRCHO-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NC(C#N)CCCC

Computed Properties

  • Exact Mass: 212.152
  • Monoisotopic Mass: 212.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.1A^2

Experimental Properties

  • Density: 0.981±0.06 g/cm3(Predicted)
  • Boiling Point: 324.8±25.0 °C(Predicted)
  • pka: 10.14±0.46(Predicted)

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